N-{[(2-methoxyphenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide

• IUPAC Name: N-[(2-methoxyphenyl)carbamothioyl]-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C16H15N3O4S/c1-10-7-8-11(9-13(10)19(21)22)15(20)18-16(24)17-12-5-3-4-6-14(12)23-2/h3-9H,1-2H3,(H2,17,18,20,24)
• InChI Key: JFYKRDNZALELFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC=CC=C2OC)[N+](=O)[O-]
• Molecular Formula: C16H15N3O4S
• Molecular Weight: 345.4 g/mol

Description

N-{[(2-methoxyphenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide, also known as MNBA, is a chemical compound that has gained attention in the scientific community for its potential use in various research applications. MNBA is a synthetic compound that has been synthesized using a variety of methods. Its properties and mechanism of action have been studied in detail, and it has shown promising results in various biochemical and physiological experiments. In

Mechanism of Action

The mechanism of action of N-{[(2-methoxyphenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide is not fully understood, but it is believed to involve the formation of a covalent bond between the thiol group of a protein or enzyme and the carbonothioyl group of this compound. This covalent bond can lead to the inhibition or activation of the protein or enzyme, depending on its location and function in the cell.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of various enzymes and proteins, the induction of apoptosis in cancer cells, and the detection of thiols in biological samples. This compound has also been shown to have low toxicity in vitro and in vivo, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{[(2-methoxyphenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide is its ability to selectively target thiols in biological samples, making it a useful tool for studying the role of thiols in various biological processes. This compound is also relatively easy to synthesize and has shown low toxicity in vitro and in vivo. However, this compound has some limitations, including its high cost and the need for specialized equipment for its detection.

Future Directions

There are many potential future directions for the use of N-{[(2-methoxyphenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide in scientific research. One area of interest is the development of this compound-based probes for the detection of other biomolecules, such as amino acids and nucleotides. This compound could also be used as a tool for studying the role of thiols in various diseases, such as cancer and Alzheimer's disease. Additionally, this compound could be used as a starting point for the development of new drugs and therapies. Overall, the potential applications of this compound in scientific research are vast, and further research is needed to fully explore its capabilities.

Synthesis Methods

N-{[(2-methoxyphenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide has been synthesized using a variety of methods, including the reaction of 4-methyl-3-nitrobenzoic acid with thionyl chloride, followed by reaction with 2-methoxyaniline and carbon disulfide. Another method involves the reaction of 4-methyl-3-nitrobenzoic acid with thionyl chloride, followed by reaction with 2-methoxyaniline and thiourea. Both methods have been successful in producing this compound with high yields and purity.

Scientific Research Applications

N-{[(2-methoxyphenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide has been used in various scientific research applications, including as a fluorescent probe for the detection of thiols in biological samples, as a catalyst for the synthesis of various organic compounds, and as a potential anticancer agent. This compound has also been used to study the mechanism of action of various enzymes and proteins.